Cas no 89970-02-5 (1,1'-Biphenyl, 2,2',4,6-tetramethyl-)

1,1'-Biphenyl, 2,2',4,6-tetramethyl- structure
89970-02-5 structure
Product name:1,1'-Biphenyl, 2,2',4,6-tetramethyl-
CAS No:89970-02-5
MF:C16H18
MW:210.314124584198
CID:584473
PubChem ID:11680084

1,1'-Biphenyl, 2,2',4,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2',4,6-tetramethyl-
    • 1,3,5-trimethyl-2-(2-methylphenyl)benzene
    • 2,2',4,6-Tetramethylbiphenyl
    • 89970-02-5
    • 2,4,6,2'-tetramethyl-biphenyl
    • DTXSID80470500
    • LKNANEBKEYKHMI-UHFFFAOYSA-N
    • 2,2',4,6-Tetramethyl-1,1'-biphenyl
    • Inchi: InChI=1S/C16H18/c1-11-9-13(3)16(14(4)10-11)15-8-6-5-7-12(15)2/h5-10H,1-4H3
    • InChI Key: LKNANEBKEYKHMI-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C2=C(C=C(C=C2C)C)C

Computed Properties

  • Exact Mass: 210.140850574g/mol
  • Monoisotopic Mass: 210.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

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